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Compound of Interest

Compound Name: Ethyl 4-(4-fluorophenyl)benzoate

Cat. No.: B082815 Get Quote

Technical Data Sheet: Ethyl 4-(4-
fluorophenyl)benzoate
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of Ethyl 4-(4-
fluorophenyl)benzoate, a compound of interest in various research and development

applications. The data herein is compiled from verified chemical databases.

Physicochemical Properties
The fundamental molecular properties of Ethyl 4-(4-fluorophenyl)benzoate are summarized

below. This data is essential for stoichiometric calculations, analytical method development,

and chemical structure elucidation.

Identifier Value Source

Molecular Formula C15H13FO2 PubChem[1]

Molecular Weight 244.26 g/mol PubChem[1]

Note on Further Data:
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The request for detailed experimental protocols and signaling pathways is not applicable to the

presentation of basic molecular data for a single chemical compound. Such information would

be relevant in the context of a biological or chemical process study involving this molecule.

Logical Relationship of Molecular Properties
The diagram below illustrates the fundamental relationship between a compound's molecular

formula and its molecular weight. The formula dictates the elemental composition, and the

atomic weights of these elements are summed to calculate the molecular weight.
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 Requires

Molecular Weight
(244.26 g/mol)

 Used to Calculate

 Used to Calculate

Click to download full resolution via product page

Caption: Relationship between Molecular Formula and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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